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Compound of Interest

Compound Name: GSK2643943A

Cat. No.: B2562668 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of GSK2643943A, a potent and selective

small-molecule inhibitor of Ubiquitin-Specific Protease 20 (USP20). This document details its

mechanism of action, quantitative biochemical and cellular data, relevant signaling pathways,

and comprehensive experimental protocols for its study.

Core Compound Properties and Activity
GSK2643943A is a cell-penetrant inhibitor that specifically targets the deubiquitinating enzyme

(DUB) USP20. It has been identified as a valuable tool for investigating the cellular functions of

USP20 and as a potential therapeutic agent, particularly in oncology.

Mechanism of Action
GSK2643943A functions by directly inhibiting the catalytic activity of USP20, thereby

preventing the removal of ubiquitin from its substrate proteins.[1] This leads to an accumulation

of ubiquitinated substrates, altering their stability, localization, and function, which in turn

impacts downstream cellular processes. Recent studies have shown that treatment with

GSK2643943A leads to the accumulation of ubiquitinated forms of USP20 substrates, such as

RETREG1.[2]

Quantitative Data Summary
The following tables summarize the known quantitative data for GSK2643943A.
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Table 1: Biochemical Activity of GSK2643943A

Target Assay Substrate IC50 (nM) Reference(s)

USP20 Ub-Rho 160 [1][3][4][5][6][7]

Table 2: Cellular Activity of GSK2643943A

Cell Line Assay Effect
Concentration(
s)

Reference(s)

SCC9 (Oral

Squamous

Carcinoma)

Cell Viability (in

combination with

oHSV-1)

Significant drop

in viability
1 µM, 5 µM [1]

SCC9

oHSV-1 T1012G

productive

infection

Notable increase

in virus yields
1 µM [1]

SCC9 Western Blot

Increased protein

accumulation of

Ubiquitin

1 µM [8]

HEK293FT
Immunoprecipitat

ion

Elevated levels

of RETREG1

ubiquitination

Not specified [2]

Note: While GSK2643943A is consistently referred to as a "selective" inhibitor, a

comprehensive quantitative selectivity panel detailing its activity against other deubiquitinating

enzymes is not readily available in the public domain literature.

Signaling Pathways Modulated by GSK2643943A
USP20 is implicated in several key cellular pathways, primarily through its role in protein

stabilization. Inhibition of USP20 by GSK2643943A can, therefore, have significant

downstream consequences. A notable pathway involves the regulation of autophagy.
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USP20 has been shown to deubiquitinate and stabilize Unc-51 like autophagy activating kinase

1 (ULK1) and the reticulophagy receptor RETREG1 (also known as FAM134B), both of which

are crucial for initiating autophagy and selective autophagy of the endoplasmic reticulum

(reticulophagy), respectively.[2][9] By inhibiting USP20, GSK2643943A prevents the

deubiquitination of these proteins, leading to their degradation and a subsequent impact on

autophagy.

Upstream Regulation

USP20 Substrates

Downstream Cellular Processes

GSK2643943A

USP20

Inhibition

ULK1

Deubiquitinates
(Stabilizes)

RETREG1
(FAM134B)

Deubiquitinates
(Stabilizes)

Autophagy
Initiation

Promotes

Reticulophagy

Promotes

Start

Prepare GSK2643943A
Serial Dilutions

Dilute Purified
USP20 Enzyme

Dispense Compound/
DMSO to Plate

Add USP20 Enzyme
to Wells

Pre-incubate
(30 min, RT)

Add Ub-Rho110
Substrate

Kinetic Fluorescence
Reading (Ex485/Em535)

Calculate Reaction
Velocities & IC50 End

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 5 Tech Support

https://pubmed.ncbi.nlm.nih.gov/34129829/
https://pubmed.ncbi.nlm.nih.gov/38705724/
https://www.benchchem.com/product/b2562668?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2562668?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Start Culture Cells to
70-80% Confluency

Treat with GSK2643943A
and MG132

Lyse Cells in
Buffer with DUB Inhibitors

Quantify Protein
(BCA Assay) SDS-PAGE Transfer to

PVDF Membrane Block Membrane
Incubate with

Primary & Secondary
Antibodies

ECL Detection
& Imaging End

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. ULK1 ubiquitylation is regulated by phosphorylation on its carboxy terminus - PMC
[pmc.ncbi.nlm.nih.gov]

2. Identification and validation of selective deubiquitinase inhibitors - PubMed
[pubmed.ncbi.nlm.nih.gov]

3. USP20 deubiquitinates and stabilizes the reticulophagy receptor RETREG1/FAM134B to
drive reticulophagy - PMC [pmc.ncbi.nlm.nih.gov]

4. cancer-research-network.com [cancer-research-network.com]

5. patents.justia.com [patents.justia.com]

6. researchgate.net [researchgate.net]

7. ULK1 cycling: The ups and downs of the autophagy response - PMC
[pmc.ncbi.nlm.nih.gov]

8. GSK-565154 - Drug Targets, Indications, Patents - Synapse [synapse.patsnap.com]

9. USP20 deubiquitinates and stabilizes the reticulophagy receptor RETREG1/FAM134B to
drive reticulophagy - PubMed [pubmed.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [GSK2643943A: A Technical Guide to a Selective
USP20 Inhibitor]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b2562668#gsk2643943a-as-a-selective-usp20-
inhibitor]

Disclaimer & Data Validity:

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 5 Tech Support

https://www.benchchem.com/product/b2562668?utm_src=pdf-body-img
https://www.benchchem.com/product/b2562668?utm_src=pdf-custom-synthesis
https://pmc.ncbi.nlm.nih.gov/articles/PMC5628632/
https://pmc.ncbi.nlm.nih.gov/articles/PMC5628632/
https://pubmed.ncbi.nlm.nih.gov/34129829/
https://pubmed.ncbi.nlm.nih.gov/34129829/
https://pmc.ncbi.nlm.nih.gov/articles/PMC11262213/
https://pmc.ncbi.nlm.nih.gov/articles/PMC11262213/
https://www.cancer-research-network.com/2019/07/25/gsk2643943a-is-a-novel-dub-inhibitor/
https://patents.justia.com/assignee/glaxosmithkline-llc
https://www.researchgate.net/publication/352394266_Identification_and_validation_of_selective_deubiquitinase_inhibitors
https://pmc.ncbi.nlm.nih.gov/articles/PMC5166507/
https://pmc.ncbi.nlm.nih.gov/articles/PMC5166507/
https://synapse.patsnap.com/drug/3a22edfe003e4d8ea30c5b8b34944e9c
https://pubmed.ncbi.nlm.nih.gov/38705724/
https://pubmed.ncbi.nlm.nih.gov/38705724/
https://www.benchchem.com/product/b2562668#gsk2643943a-as-a-selective-usp20-inhibitor
https://www.benchchem.com/product/b2562668#gsk2643943a-as-a-selective-usp20-inhibitor
https://www.benchchem.com/product/b2562668#gsk2643943a-as-a-selective-usp20-inhibitor
https://www.benchchem.com/product/b2562668#gsk2643943a-as-a-selective-usp20-inhibitor
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2562668?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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